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Abstract

N-cinnamylephedrine, also known as cinnamedrine, is a synthetic derivative of ephedrine.
Historically, it has been utilized for its sympathomimetic, antispasmodic, and local anesthetic
properties. This technical guide provides a comprehensive overview of the known
pharmacological profile of N-cinnamylephedrine, drawing from the available scientific literature.
While quantitative data on its receptor binding affinities, functional activity, and pharmacokinetic
profile are not extensively available in publicly accessible resources, this document
consolidates the existing qualitative knowledge and provides a framework for future
investigation. The guide outlines its known physiological effects, presumed mechanisms of
action based on its structural similarity to ephedrine, and potential signaling pathways.
Furthermore, it details general experimental protocols that can be employed to fully
characterize its pharmacological and pharmacokinetic properties.

Introduction

N-cinnamylephedrine is a sympathomimetic agent with a chemical structure closely related to
that of ephedrine.[1] It has been used in the past as a component of over-the-counter
medications for the treatment of dysmenorrhea, leveraging its antispasmodic effects.[1]
Additionally, it has been noted to possess local anesthetic activity.[1] Understanding the
detailed pharmacological profile of N-cinnamylephedrine is crucial for exploring its full
therapeutic potential and for guiding future drug development efforts. This guide aims to
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provide a thorough review of its known effects and to propose methodologies for its further
characterization.

Physicochemical Properties

Property Value Source

(1R,2S)-2-[methyl-[(E)-3-
IUPAC Name phenylprop-2-enyllamino]-1- Inferred from structure

phenylpropan-1-ol

Cinnamedrine, N-
Synonyms ] ] [1]
cinnamylephedrine

Molecular Formula C19H23NO [1]
Molecular Weight 281.39 g/mol [1]
CAS Number 90-86-8 [1]

Pharmacological Profile

Based on available literature, the pharmacological profile of N-cinnamylephedrine is
characterized by three main activities: sympathomimetic effects, smooth muscle relaxation, and
local anesthetic action. A study has also investigated its antiarrhythmic-like properties.

Sympathomimetic Activity

N-cinnamylephedrine is described as a sympathomimetic drug with effects similar to those of
ephedrine.[1] Ephedrine exerts its effects through a mixed mechanism of action, including
direct agonism at a- and B-adrenergic receptors and indirect action by promoting the release of
norepinephrine from sympathetic neurons. Given the structural similarity, it is highly probable
that N-cinnamylephedrine shares this mechanism. The cinnamyl group attached to the nitrogen
atom may influence its affinity and selectivity for different adrenergic receptor subtypes
compared to ephedrine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Pharmacological Profile of N-cinnamylephedrine: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1669051#pharmacological-profile-of-n-
cinnamylephedrine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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